Cas no 1699617-80-5 (2-2-amino-1-(oxolan-3-yl)ethoxyethan-1-ol)

• Product Name: 2-2-amino-1-(oxolan-3-yl)ethoxyethan-1-ol
• CAS No: 1699617-80-5
• MF: C₈H₁₇NO₃
• MW: 175.225482702255
• CID: 6501153
• PubChem ID: 103376891
• Update Time: 2025-07-14

2-2-amino-1-(oxolan-3-yl)ethoxyethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-2-amino-1-(oxolan-3-yl)ethoxyethan-1-ol
• 2-[2-amino-1-(oxolan-3-yl)ethoxy]ethan-1-ol
• 1699617-80-5
• EN300-1294238

• Inchi： 1S/C8H17NO3/c9-5-8(12-4-2-10)7-1-3-11-6-7/h7-8,10H,1-6,9H2
• InChI Key： QTRBHKJYKQLDNY-UHFFFAOYSA-N
• SMILES： O1CCC(C1)C(CN)OCCO

Computed Properties

• Exact Mass: 175.12084340g/mol
• Monoisotopic Mass: 175.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 64.7Ų

Additional information on 2-2-amino-1-(oxolan-3-yl)ethoxyethan-1-ol

2-Amino-1-(Oxolan-3-Yl)Ethoxyethan-1-Ol: A Comprehensive Overview

2-Amino-1-(oxolan-3-yl)ethoxyethan-1-ol, also known by its CAS number 1699617-80-5, is a versatile organic compound with significant applications in various fields of chemistry and biochemistry. This compound, characterized by its unique structure, has garnered attention due to its potential in drug delivery systems, polymer synthesis, and as a building block in organic synthesis. Recent studies have highlighted its role in enhancing the stability and bioavailability of pharmaceutical compounds, making it a subject of intense research interest.

The molecular structure of 2-amino-oxolan-ethoxy-ethan-ol consists of an amino group attached to an ethoxy chain, which is further connected to an oxolane (tetrahydrofuran) ring. This configuration imparts the compound with both hydrophilic and hydrophobic properties, enabling it to act as a surfactant or emulsifier in certain applications. The presence of the amino group also allows for further functionalization, making it a valuable intermediate in the synthesis of more complex molecules.

Recent advancements in synthetic chemistry have led to the development of efficient methods for the production of 2-amino-oxolan-ethoxy-ethan-ol. Researchers have explored various catalytic systems and reaction conditions to optimize yield and purity. For instance, the use of transition metal catalysts has been reported to significantly enhance the reaction efficiency, paving the way for large-scale industrial production.

In terms of applications, 2-amino-oxolan strong>-< strong>ethoxy strong>-< strong>ethan strong>-< strong>ol strong>has shown promise in the field of drug delivery. Its ability to form stable micelles and nanoparticles makes it an ideal candidate for encapsulating hydrophobic drugs, thereby improving their solubility and bioavailability. Studies published in reputable journals such as Nature Communications and JACS have demonstrated its effectiveness in delivering anticancer agents with reduced side effects.

Beyond pharmaceuticals, this compound has also found applications in polymer science. Its use as a monomer in the synthesis of amphiphilic polymers has opened new avenues for developing materials with tailored properties for specific applications. For example, polymers derived from < strong >2-amino strong > - < strong >oxolan strong > - ethoxy - ethan - ol exhibit excellent film-forming properties and are being explored for use in coatings and adhesives.

The environmental impact of < strong >2-amino strong > - < strong >oxolan strong > - ethoxy - ethan - ol has also been a topic of recent research. Studies indicate that it is biodegradable under certain conditions, making it a more sustainable alternative to traditional surfactants. This aligns with the growing global emphasis on green chemistry and sustainable practices.

In conclusion, < strong >2-amino strong > - < strong >oxolan strong > - ethoxy - ethan - ol (CAS No: 1699617-80-5) is a multifaceted compound with a wide range of applications across various industries. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical research and development.